Cas no 610309-78-9 (2-Thiophenemethanamine, N-(1-methylethyl)-, hydrochloride)

• Product Name: 2-Thiophenemethanamine, N-(1-methylethyl)-, hydrochloride
• CAS No: 610309-78-9
• MF: C₈H₁₄ClNS
• MW: 191.72145986557
• MDL: MFCD08706970
• CID: 4064767
• PubChem ID: 17155644
• Update Time: 2025-05-21

2-Thiophenemethanamine, N-(1-methylethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(1-methylethyl)-, hydrochloride
• (propan-2-yl)[(thiophen-2-yl)methyl]amine hydrochloride
• N-(2-thienylmethyl)propan-2-amine;hydrochloride
• SCHEMBL4341058
• N-(thiophen-2-ylmethyl)propan-2-amine;hydrochloride
• 610309-78-9
• (Propan-2-yl)(thiophen-2-ylmethyl)amine hydrochloride
• N-(Thien-2-ylmethyl)propan-2-amine hydrochloride
• MFCD08706970
• N-(2-thienylmethyl)propan-2-amine hydrochloride
• AKOS040767021
• N-(Thiophen-2-ylmethyl)propan-2-amine hydrochloride

• MDL： MFCD08706970
• Inchi： 1S/C8H13NS.ClH/c1-7(2)9-6-8-4-3-5-10-8;/h3-5,7,9H,6H2,1-2H3;1H
• InChI Key： LUUMRSGETULSIX-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)NC(C)C.Cl

Computed Properties

• Exact Mass: 191.0535483Da
• Monoisotopic Mass: 191.0535483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Thiophenemethanamine, N-(1-methylethyl)-, hydrochloride

Comprehensive Overview of 2-Thiophenemethanamine, N-(1-methylethyl)-, hydrochloride (CAS No. 610309-78-9)

2-Thiophenemethanamine, N-(1-methylethyl)-, hydrochloride is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS number 610309-78-9, belongs to the class of thiophene derivatives, which are widely studied for their unique chemical properties and biological activities. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for various experimental and industrial applications.

The molecular structure of 2-Thiophenemethanamine, N-(1-methylethyl)-, hydrochloride features a thiophene ring, a five-membered heterocycle containing sulfur, which is known for its electron-rich nature. This characteristic makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates and agrochemicals. Researchers are increasingly focusing on thiophene derivatives due to their potential in addressing modern challenges such as antimicrobial resistance and sustainable crop protection.

In recent years, the demand for high-purity chemical intermediates like 2-Thiophenemethanamine, N-(1-methylethyl)-, hydrochloride has surged, driven by advancements in precision medicine and green chemistry. The compound's role in catalysis and material science has also garnered attention, particularly in the development of organic electronic materials and biodegradable polymers. These applications align with global trends toward environmentally friendly technologies and renewable resources.

From a synthetic perspective, 2-Thiophenemethanamine, N-(1-methylethyl)-, hydrochloride is often utilized in multistep organic synthesis. Its amine functionality allows for easy modification, enabling the creation of diverse derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where researchers seek to optimize bioavailability and target specificity. The compound's hydrochloride salt form further simplifies handling and storage, making it a practical choice for laboratory use.

The growing interest in thiophene-based compounds is reflected in the increasing number of scientific publications and patents involving CAS 610309-78-9. Researchers are exploring its potential in neurological disorders, inflammatory diseases, and even cancer therapeutics. These studies often highlight the compound's ability to interact with biological targets, such as enzymes and receptors, paving the way for innovative treatments.

Quality control and analytical characterization are critical when working with 2-Thiophenemethanamine, N-(1-methylethyl)-, hydrochloride. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and confirm structural integrity. These methods are essential for meeting the stringent requirements of pharmaceutical-grade materials and regulatory compliance.

In summary, 2-Thiophenemethanamine, N-(1-methylethyl)-, hydrochloride (CAS No. 610309-78-9) is a versatile and valuable compound with broad applications in research and industry. Its unique chemical properties, combined with the growing demand for sustainable and high-performance materials, position it as a key player in the future of chemical innovation. As scientific understanding of thiophene derivatives continues to expand, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and environmental sustainability.